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Abstract
KCNAB2, the voltage-gated potassium channel subunit beta-2, is a crucial auxiliary protein that

modulates the function of pore-forming alpha subunits of voltage-gated potassium (Kv)

channels. Beyond its role in regulating ion channel activity, emerging evidence points to its

involvement in a broader range of cellular processes through a network of protein-protein

interactions. This technical guide provides a comprehensive overview of the known protein

interaction partners of KCNAB2, the functional implications of these interactions, and detailed

experimental protocols for their identification and validation. Furthermore, it visualizes the key

signaling pathways in which KCNAB2 participates, offering a valuable resource for researchers

investigating the physiological and pathological roles of this multifaceted protein and for

professionals in drug development targeting ion channels and associated pathways.
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KCNAB2 is known to interact with a variety of proteins, primarily the alpha subunits of voltage-

gated potassium channels, but also other regulatory and signaling molecules. These

interactions are critical for the proper functioning of neurons and other excitable cells and have

been implicated in various physiological and pathological conditions. While direct quantitative

binding affinities for many of these interactions are not extensively documented in the literature,

the functional consequences have been a subject of significant research.

Data Presentation: Summary of KCNAB2 Interacting
Proteins
The following table summarizes the experimentally validated protein interaction partners of

KCNAB2, the experimental methods used to identify these interactions, and their functional

significance.
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Signaling Pathways Involving KCNAB2
KCNAB2 plays a significant role in modulating key signaling pathways, primarily by regulating

the activity of voltage-gated potassium channels. Its interactions influence neuronal excitability

and have been implicated in cancer-related signaling.
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KCNAB2 is highly expressed in dopamine neurons and is a critical regulator of their firing

patterns. It primarily interacts with Kv1 channel alpha subunits, such as Kv1.2 (KCNA2), to

modulate their function. Loss of KCNAB2 leads to reduced surface expression of Kv1.2, altered

channel inactivation, and consequently, increased neuronal excitability.[1][2] This can manifest

as a broadened action potential waveform and reduced afterhyperpolarization.[1][2]

🔒 FULL PROTOCOL TRUNCATED
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KCNAB2 in Dopamine Neuron Excitability

Role in Chemokine Signaling in Lung Adenocarcinoma
Recent studies have implicated KCNAB2 in the tumor microenvironment of lung

adenocarcinoma (LUAD).[7][8] Low expression of KCNAB2 is associated with poor prognosis

and reduced immune cell infiltration.[7][8] Mechanistically, KCNAB2 expression is positively

correlated with the expression of several chemokines, such as CCL2, CCL3, CCL4, and

CXCL10, which are crucial for the recruitment of immune cells to the tumor site.[8] This

suggests that KCNAB2 may play a role in modulating the anti-tumor immune response through

the regulation of chemokine signaling pathways.
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Start: Cell Culture

Cell Lysis

Pre-clearing Lysate
(Optional)

Immunoprecipitation
(with anti-KCNAB2 Ab)

Washing Beads

Elution of Protein Complex

SDS-PAGE & Western Blot

End: Interaction Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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